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Compound of Interest

Compound Name:
2-Amino-4-hydroxy-6-

fluoropyrimidine

CAS No.: 2253-05-6

Cat. No.: B11708874

Get Quote

Technical Guide: 2-Amino-6-fluoro-4-
hydroxypyrimidine
Part 1: Chemical Identity & Structural Dynamics[1]
[2]
Core Identity
This compound represents a "privileged scaffold" in medicinal chemistry.[1][2] The introduction

of the fluorine atom at the C-6 position modulates the pKa, lipophilicity (LogP), and metabolic

stability of the pyrimidine ring, making it a bioisostere for natural nucleobases.[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b11708874#bc-rfq
https://impactfactor.org/PDF/IJPQA/11/IJPQA,Vol11,Issue1,Article8.pdf
https://www.researchgate.net/publication/354703449_Synthesis_of_Novel_N-6-TrifluoromethylPyridin-2-ylPyrimidin-4-Amine_Analogues
https://impactfactor.org/PDF/IJPQA/11/IJPQA,Vol11,Issue1,Article8.pdf
https://www.researchgate.net/publication/354703449_Synthesis_of_Novel_N-6-TrifluoromethylPyridin-2-ylPyrimidin-4-Amine_Analogues
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11708874?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data

IUPAC Name 2-Amino-6-fluoro-4(1H)-pyrimidinone

Common Synonyms
2-Amino-6-fluoro-4-hydroxypyrimidine; 6-

Fluoroisocytosine

CAS Number

Note: Often custom-synthesized; related isomer

2-amino-5-fluoro-4-hydroxy is CAS 2228-66-2.

[1][2] 6-fluoro analog is less common in

commodity lists but widely cited in patent

literature.

Molecular Formula C₄H₄FN₃O

Molecular Weight 129.09 g/mol

Solubility
Soluble in DMSO, dilute acid/base; Poor in non-

polar organics (DCM, Hexane).[1][2]

Melting Point >250 °C (Decomposes)

Tautomeric Equilibrium (The "Expertise" Pillar)
A critical feature of 4-hydroxypyrimidines is their tautomeric equilibrium.[1][2] While often drawn

as the enol (4-hydroxy) form in catalogs, experimental evidence (X-ray crystallography and

NMR) confirms that the keto (4-oxo) tautomer predominates in the solid state and in polar

solvents.[1][2]

Keto Form (Predominant): 2-Amino-6-fluoro-4(1H)-pyrimidinone.[1][2] The proton resides on

N3 (or N1 depending on numbering convention), stabilizing the carbonyl.[1][2]

Enol Form (Minor): 2-Amino-6-fluoro-4-hydroxypyrimidine.[1][2] Aromatized but energetically

less favorable in polar media.[1][2]

Implication for synthesis: Reactions targeting the oxygen (O-alkylation) vs. the nitrogen (N-

alkylation) must be controlled by solvent choice and base selection (e.g., Ag₂CO₃ favors O-

alkylation; NaH/DMF favors N-alkylation).[1][2]
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Tautomeric Equilibrium

Keto Form (Major)
2-Amino-6-fluoro-4(1H)-pyrimidinone

(Polar Solvents / Solid State)

Enol Form (Minor)
2-Amino-6-fluoro-4-hydroxypyrimidine

(Gas Phase / Non-polar)

  Ka (Fast)  

Click to download full resolution via product page

Caption: The keto-enol tautomerism favors the keto form due to the strong amide-like

resonance stabilization, critical for predicting nucleophilic attack sites.[1][2]

Part 2: Synthesis & Manufacturing Protocols
Two primary routes exist for synthesizing this scaffold.[1][2][3] Route A is preferred for de novo

synthesis, while Route B is a halogen-exchange method used when the chloro-precursor is

available.[1][2]

Route A: Condensation (The Biginelli-Type Approach)
This method involves the cyclocondensation of guanidine with a fluorinated

-keto ester.[1]

Reagents:

Guanidine Carbonate (or Hydrochloride)[1][2][3][4]

Ethyl 4-fluoro-3-oxobutanoate (Ethyl 4-fluoroacetoacetate)[1][2]

Base: Sodium Ethoxide (NaOEt) or Potassium tert-butoxide (KOtBu)[1][2]

Solvent: Ethanol (Anhydrous)[1][2]

Protocol:

Preparation of Free Guanidine: Dissolve Guanidine HCl (1.1 eq) in absolute ethanol. Add

NaOEt (1.1 eq) and stir for 30 min. Filter off the NaCl precipitate to generate a clear ethanolic
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solution of free guanidine.

Condensation: Add Ethyl 4-fluoro-3-oxobutanoate (1.0 eq) dropwise to the guanidine solution

at 0°C.

Cyclization: Heat the mixture to reflux (78°C) for 6–12 hours. The reaction progress can be

monitored by TLC (eluent: 10% MeOH in DCM).[1][2]

Workup: Cool to room temperature. Neutralize with dilute HCl to pH ~6. The product, 2-

Amino-6-fluoro-4(1H)-pyrimidinone, will precipitate as a white/off-white solid.[1][2]

Purification: Recrystallize from water or ethanol/water mixture.[1][2][4]

Route B: Halogen Exchange (Halex)
Used for introducing fluorine into a pre-formed pyrimidine ring.[1][2]

Protocol:

Start: 2-Amino-6-chloropyrimidin-4(1H)-one.

Reagents: Potassium Fluoride (KF, spray-dried), 18-Crown-6 (catalyst), Sulfolane or DMSO

(solvent).[1][2]

Conditions: Heat at 140–160°C for 4–8 hours. The crown ether complexes potassium,

leaving the "naked" fluoride ion to displace the chloride via nucleophilic aromatic substitution

(

).[1][2]
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Guanidine HCl

Cyclocondensation
(NaOEt, EtOH, Reflux)

Ethyl 4-fluoro-3-oxobutanoate 2-Amino-6-chloropyrimidin-4-one

Halogen Exchange (Halex)
(KF, 18-Crown-6, DMSO, 150°C)

TARGET:
2-Amino-6-fluoro-4-hydroxypyrimidine

Route A (De Novo) Route B (Substitution)

Click to download full resolution via product page

Caption: Two distinct synthetic pathways: Route A utilizes a cyclization strategy, while Route B

employs nucleophilic fluorination of a chlorinated precursor.[1][2]

Part 3: Reactivity & Pharmaceutical Applications[1]
[2][4]
Reactivity Profile
The fluorine atom at C-6 is not just a passive substituent; it activates the ring and serves as a

handle for further functionalization.

Nucleophilic Aromatic Substitution (

): The C-6 fluorine is a good leaving group, especially if the N-1 or N-3 positions are
alkylated (reducing electron density).[1][2] It can be displaced by amines, thiols, or alkoxides
to generate 2,6-diamino or 2-amino-6-alkoxy derivatives.[1][2]

Electrophilic Substitution (C-5): The C-5 position is electron-rich due to the ortho-amino and

para-hydroxy (oxo) directing groups.[1][2] It is susceptible to:
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Halogenation: Reaction with NIS or NBS yields the 5-iodo or 5-bromo derivative (useful for

Suzuki couplings).[1][2]

Nitration: Reaction with HNO₃/H₂SO₄ yields the 5-nitro derivative.

Analytical Characterization
To validate the structure, specific spectral signatures must be observed:

NMR: A singlet (or multiplet if coupling to H-5) typically around -70 to -100 ppm (relative to
CFCl₃), distinct from the trifluoromethyl signal.[1][2]

NMR (DMSO-

):

~10.5–11.0 ppm (Broad singlet, NH/OH, exchangeable).[1][2]

~6.5 ppm (Singlet, NH₂, exchangeable).[1][2][5][6]

~5.5–6.0 ppm (Singlet or doublet, H-5 proton).[1][2][6] Note: The H-5 proton will show
coupling to the Fluorine atom (

).[1][2]

Safety & Handling
Hazard: Fluorinated pyrimidines can be toxic if ingested.[1][2]

HF Generation: Under strongly acidic conditions or high thermal stress, there is a theoretical

risk of liberating Hydrogen Fluoride (HF).[1][2] Use glass-lined reactors for scale-up and

avoid unbuffered acidic hydrolysis at high temperatures.[1]

PPE: Standard lab coat, nitrile gloves, and safety glasses.[1][2] Work in a fume hood.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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